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Compound of Interest

Compound Name: Tris(trimethylsilyl)silane

Cat. No.: B043935 Get Quote

Tris(trimethylsilyl)silane (TTMSS) Technical
Support Center
Welcome to the Technical Support Center for Tris(trimethylsilyl)silane (TTMSS). This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the handling, use, and troubleshooting of this moisture-sensitive reagent

in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Tris(trimethylsilyl)silane (TTMSS) and what are its primary applications?

A1: Tris(trimethylsilyl)silane, with the formula ((CH₃)₃Si)₃SiH, is a versatile organosilicon

compound. It is primarily used as a radical-based reducing agent in organic synthesis.[1] It

serves as a less toxic and more environmentally benign alternative to organotin compounds

like tributyltin hydride for radical reactions.[2][3] Key applications include hydrosilylation of

alkenes and alkynes, and the reduction of various functional groups such as organic halides,

acid chlorides, and xanthates.[4]

Q2: Why is TTMSS considered moisture-sensitive and what happens upon exposure to air and

water?
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A2: The silicon-hydrogen (Si-H) bond in TTMSS is susceptible to cleavage. While TTMSS does

not react significantly with water at room temperature over short periods, prolonged exposure

to moisture and air, especially at elevated temperatures, will lead to its slow decomposition.[4]

The reaction with oxygen occurs spontaneously but slowly at ambient temperature, forming

siloxane-based byproducts.[4] This degradation consumes the active Si-H bond, rendering the

reagent ineffective for your experiment.

Q3: How should I properly store TTMSS?

A3: TTMSS should be stored in a tightly sealed container under a dry, inert atmosphere such

as nitrogen or argon.[5] The storage area should be cool, dry, well-ventilated, and away from

direct sunlight and sources of ignition as it is a flammable liquid.[5]

Q4: What personal protective equipment (PPE) should I use when handling TTMSS?

A4: When handling TTMSS, it is essential to use appropriate PPE. This includes chemical-

resistant gloves (such as neoprene or nitrile rubber), safety goggles or a face shield, and a lab

coat.[5] All manipulations should be performed in a well-ventilated fume hood.[5]

Q5: What solvents are compatible with TTMSS?

A5: TTMSS is miscible with many common organic solvents such as pentane, ether, toluene,

and tetrahydrofuran (THF). It is sparingly miscible with acetone and acetonitrile and is

immiscible with water.
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Problem Possible Cause Recommended Solution

Reaction is sluggish or does

not proceed to completion.

1. Degraded TTMSS: The

reagent may have been

compromised by exposure to

air or moisture. The active Si-H

bond has been consumed.

1. Use a fresh bottle of TTMSS

or purify the existing stock by

distillation under reduced

pressure. Ensure all future

handling is under an inert

atmosphere.

2. Insufficient radical initiator:

The concentration of the

radical initiator (e.g., AIBN, V-

70) may be too low, or it may

have decomposed.

2. Add a fresh portion of the

radical initiator to the reaction

mixture. For future reactions,

use a fresh batch of initiator.

3. Incorrect reaction

temperature: The temperature

may be too low for efficient

radical initiation.

3. Consult the literature for the

optimal temperature for your

specific radical initiator and

reaction.

Formation of unexpected side

products, including siloxanes.

1. Presence of water or

oxygen: Contamination of the

reaction with water or oxygen

can lead to the formation of

siloxanes and other

byproducts.

1. Ensure all glassware is

oven-dried or flame-dried

before use. Use anhydrous

solvents and degas the

reaction mixture thoroughly

before adding TTMSS.

2. Incompatible reagents: The

reaction mixture may contain

incompatible substances such

as strong bases or oxidizing

agents.

2. Review all reagents for

potential incompatibilities.

TTMSS is not compatible with

strong bases and oxidizing

agents.

Low diastereoselectivity

compared to literature reports.

1. Choice of reducing agent:

While TTMSS is an excellent

reducing agent, in some

specific cases, the rate of

hydrogen atom transfer can

influence stereochemical

outcomes.

1. In certain radical

cyclizations, TTMSS has been

shown to provide higher

diastereoselectivity than

tributyltin hydride due to a

slower rate of hydrogen atom

transfer, which allows for
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conformational equilibration of

radical intermediates. Review

the literature for your specific

system.

Difficulty in removing TTMSS-

related byproducts.

1. Formation of non-volatile

siloxanes: If TTMSS has

degraded, the resulting

siloxanes can be difficult to

remove by standard

chromatography.

1. Purify the product using

flash chromatography with a

suitable solvent system. In

some cases, a distillation or

crystallization may be

necessary. Proactive

prevention of TTMSS

degradation is the best

approach.

Quantitative Data
Table 1: Physical and Chemical Properties of Tris(trimethylsilyl)silane

Property Value

CAS Number 1873-77-4

Molecular Formula C₉H₂₈Si₄

Molecular Weight 248.66 g/mol

Appearance Colorless liquid

Density 0.806 g/mL at 25 °C[3]

Boiling Point 73 °C at 5 mmHg / 82-84 °C at 12 Torr[3]

Refractive Index n20/D 1.489 (lit.)

Flash Point 55 °C (131 °F) - closed cup

Table 2: Comparison of Bond Dissociation Energies (BDEs)
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Bond Bond Dissociation Energy (kcal/mol)

(Me₃Si)₃Si-H (TTMSS) 79[2]

n-Bu₃Sn-H (Tributyltin hydride) 74[2]

Et₃Si-H (Triethylsilane) 90[2]

Experimental Protocols
Protocol 1: General Procedure for Handling and Dispensing TTMSS

This protocol outlines the steps for safely handling TTMSS to prevent moisture contamination.

Preparation:

Ensure all glassware (syringes, needles, flasks) is thoroughly dried in an oven at >120 °C

for at least 4 hours and cooled under a stream of dry nitrogen or argon.

Set up a Schlenk line or a glovebox with a dry, inert atmosphere.

Dispensing:

Allow the TTMSS bottle to equilibrate to room temperature before opening to prevent

condensation of atmospheric moisture.

Using a syringe that has been purged with inert gas, pierce the septum of the TTMSS

bottle.

Slowly draw the desired volume of TTMSS into the syringe. It is good practice to draw a

small amount of inert gas into the syringe on top of the liquid (an "air" bubble of nitrogen or

argon) to act as a buffer.

Transfer the TTMSS to the reaction flask, which should already be under an inert

atmosphere.

Protocol 2: Example of a Radical Dehalogenation Reaction

This protocol provides a general method for the reduction of an organic halide using TTMSS.
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Reaction Setup:

To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add the organic halide (1.0 eq) and the desired anhydrous solvent (e.g.,

toluene, benzene, or THF).

Degas the solution by bubbling argon or nitrogen through it for 15-20 minutes.

Add the radical initiator (e.g., AIBN, 0.1-0.2 eq).

Using the handling procedure described in Protocol 1, add TTMSS (1.1-1.5 eq) to the

reaction mixture.

Reaction Execution:

Heat the reaction mixture to the appropriate temperature for the chosen radical initiator

(e.g., ~80 °C for AIBN in toluene).

Monitor the reaction progress by TLC or GC-MS.

Upon completion, cool the reaction to room temperature.

Workup and Purification:

Concentrate the reaction mixture under reduced pressure.

The crude product can typically be purified by flash column chromatography on silica gel.

Visualizations
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Preparation Handling TTMSS

Reaction Workup

Dry Glassware Equilibrate TTMSS Bottle

Inert Atmosphere Setup Setup Reaction Under Inert Gas

Purge Syringe Withdraw TTMSS

Add TTMSS Heat and Monitor Cool and Concentrate Purify Product

Click to download full resolution via product page

Caption: A typical experimental workflow for using TTMSS.

Reaction Sluggish or Failed?

Is TTMSS fresh and properly handled?

Use fresh/purified TTMSS under inert atmosphere.

No

Is radical initiator active and at correct concentration/temperature?

Yes

Yes No

Add fresh initiator and/or adjust temperature.

No

Are there incompatible reagents (bases, oxidants)?

Yes

Yes No

Remove incompatible reagents and restart.

Yes

Consult further literature for specific substrate issues.

No

Yes No
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Caption: A troubleshooting decision tree for TTMSS reactions.

Initiator (e.g., AIBN) + Heat (Me3Si)3Si•
Initiation

(Me3Si)3Si-H (TTMSS)
R-H

R•

Halogen Abstraction (Me3Si)3Si-X

R-X

Propagation Cycle

Hydrogen Abstraction

Click to download full resolution via product page

Caption: Simplified radical dehalogenation pathway using TTMSS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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